Cas no 303996-45-4 (6-(Benzylsulfanyl)imidazo2,1-b1,3thiazole-5-carbonitrile)
6-(Benzylsulfanyl)imidazo2,1-b1,3thiazole-5-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 6-(BENZYLSULFANYL)IMIDAZO[2,1-B][1,3]THIAZOLE-5-CARBONITRILE
- Imidazo[2,1-b]thiazole-5-carbonitrile, 6-[(phenylmethyl)thio]-
- 6-(Benzylthio)imidazo[2,1-b]thiazole-5-carbonitrile
- 6-(Benzylsulfanyl)imidazo2,1-b1,3thiazole-5-carbonitrile
-
- MDL: MFCD00139730
6-(Benzylsulfanyl)imidazo2,1-b1,3thiazole-5-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B145645-0.5mg |
6-(Benzylsulfanyl)imidazo[2,1-b][1,3]thiazole-5-carbonitrile |
303996-45-4 | 0.5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B145645-1mg |
6-(Benzylsulfanyl)imidazo[2,1-b][1,3]thiazole-5-carbonitrile |
303996-45-4 | 1mg |
$ 80.00 | 2022-06-07 | ||
| TRC | B145645-2.5mg |
6-(Benzylsulfanyl)imidazo[2,1-b][1,3]thiazole-5-carbonitrile |
303996-45-4 | 2.5mg |
$ 155.00 | 2022-06-07 | ||
| abcr | AB298934-500 mg |
6-(Benzylsulfanyl)imidazo[2,1-b][1,3]thiazole-5-carbonitrile, 90%; . |
303996-45-4 | 90% | 500mg |
€678.60 | 2023-04-26 | |
| abcr | AB298934-1 g |
6-(Benzylsulfanyl)imidazo[2,1-b][1,3]thiazole-5-carbonitrile, 90%; . |
303996-45-4 | 90% | 1g |
€1312.80 | 2023-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1627425-1mg |
6-(Benzylthio)imidazo[2,1-b]thiazole-5-carbonitrile |
303996-45-4 | 98% | 1mg |
¥464.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1627425-5mg |
6-(Benzylthio)imidazo[2,1-b]thiazole-5-carbonitrile |
303996-45-4 | 98% | 5mg |
¥573.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1627425-10mg |
6-(Benzylthio)imidazo[2,1-b]thiazole-5-carbonitrile |
303996-45-4 | 98% | 10mg |
¥924.00 | 2024-08-02 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00876151-1g |
6-(Benzylsulfanyl)imidazo[2,1-b][1,3]thiazole-5-carbonitrile |
303996-45-4 | 90% | 1g |
¥4193.0 | 2023-03-20 | |
| abcr | AB298934-500mg |
6-(Benzylsulfanyl)imidazo[2,1-b][1,3]thiazole-5-carbonitrile, 90%; . |
303996-45-4 | 90% | 500mg |
€678.60 | 2025-02-27 |
6-(Benzylsulfanyl)imidazo2,1-b1,3thiazole-5-carbonitrile Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 6-(Benzylsulfanyl)imidazo2,1-b1,3thiazole-5-carbonitrile
6-(Benzylsulfanyl)imidazo[2,1-b][1,3]thiazole-5-carbonitrile: A Comprehensive Overview of Its Properties and Applications
6-(Benzylsulfanyl)imidazo[2,1-b][1,3]thiazole-5-carbonitrile (CAS No. 303996-45-4) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and material science. This compound, characterized by its unique imidazo[2,1-b][1,3]thiazole core, is widely studied for its potential applications in pharmaceuticals, agrochemicals, and advanced materials. The presence of both benzylsulfanyl and carbonitrile functional groups enhances its reactivity and versatility, making it a valuable intermediate in synthetic chemistry.
The molecular structure of 6-(Benzylsulfanyl)imidazo[2,1-b][1,3]thiazole-5-carbonitrile features a fused bicyclic system, which is known to exhibit remarkable biological activities. Researchers have explored its potential as a kinase inhibitor, antimicrobial agent, and anticancer candidate. The compound's ability to interact with various biological targets has made it a focal point in drug discovery programs, particularly in the development of novel therapies for infectious diseases and oncology.
In recent years, the demand for imidazo[2,1-b][1,3]thiazole derivatives has surged due to their broad-spectrum applications. The benzylsulfanyl moiety in 6-(Benzylsulfanyl)imidazo[2,1-b][1,3]thiazole-5-carbonitrile contributes to its lipophilicity, which is crucial for membrane permeability in drug design. Additionally, the carbonitrile group offers a reactive site for further chemical modifications, enabling the synthesis of diverse analogs with tailored properties.
The synthesis of 6-(Benzylsulfanyl)imidazo[2,1-b][1,3]thiazole-5-carbonitrile typically involves multi-step reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yields and reduce reaction times. These innovations align with the growing trend toward green chemistry and sustainable manufacturing practices, which are highly prioritized in modern chemical industries.
Beyond pharmaceuticals, 6-(Benzylsulfanyl)imidazo[2,1-b][1,3]thiazole-5-carbonitrile has shown promise in material science. Its conjugated system and electron-withdrawing carbonitrile group make it a candidate for organic electronics, including OLEDs and photovoltaic devices. Researchers are investigating its optical and electronic properties to develop next-generation materials for energy storage and conversion.
The global market for imidazo[2,1-b][1,3]thiazole derivatives is expanding, driven by increasing investments in drug discovery and advanced materials. Companies specializing in custom synthesis and fine chemicals are actively offering 6-(Benzylsulfanyl)imidazo[2,1-b][1,3]thiazole-5-carbonitrile to meet the rising demand from academic and industrial researchers. Regulatory agencies have also recognized the compound's potential, with ongoing studies to evaluate its safety and efficacy profiles.
For researchers seeking high-quality 6-(Benzylsulfanyl)imidazo[2,1-b][1,3]thiazole-5-carbonitrile, it is essential to source the compound from reputable suppliers who provide detailed analytical data, including HPLC purity, NMR spectra, and mass spectrometry results. Proper storage conditions, such as protection from light and moisture, are critical to maintaining the compound's stability over time.
In conclusion, 6-(Benzylsulfanyl)imidazo[2,1-b][1,3]thiazole-5-carbonitrile (CAS No. 303996-45-4) represents a versatile and highly functionalized heterocyclic compound with significant potential across multiple disciplines. Its unique structural features and broad applicability make it a valuable asset in both academic research and industrial applications. As scientific advancements continue, this compound is expected to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.
303996-45-4 (6-(Benzylsulfanyl)imidazo2,1-b1,3thiazole-5-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)